5-[3-methoxy-4-(propan-2-yloxy)phenyl]-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 3-(3-methoxy-4-propan-2-yloxyphenyl)-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C14H16N2O4/c1-8(2)20-12-5-4-9(6-13(12)19-3)10-7-11(14(17)18)16-15-10/h4-8H,1-3H3,(H,15,16)(H,17,18)
• InChI Key: GYOGAKQRQOCCQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C2=NNC(=C2)C(=O)O)OC
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol

Description

5-[3-methoxy-4-(propan-2-yloxy)phenyl]-1H-pyrazole-3-carboxylic acid is a chemical compound that has been studied extensively in recent years due to its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Scientific Research Applications

Synthesis and Characterization

The compound 5-[3-methoxy-4-(propan-2-yloxy)phenyl]-1H-pyrazole-3-carboxylic acid and its derivatives have been synthesized and characterized in various studies, focusing on their structural, spectroscopic, and physicochemical properties. For example, Kumarasinghe et al. (2009) discussed the synthesis of a related compound with a complex structural arrangement confirmed through single-crystal X-ray analysis, highlighting the challenges in identifying regioisomers and the importance of X-ray analysis for unambiguous structure determination (Kumarasinghe, Hruby, & Nichol, 2009).

Nonlinear Optical Properties

The nonlinear optical properties of pyrazole derivatives have been explored, indicating their potential in advanced materials science. Tamer et al. (2015) conducted a combined experimental and theoretical study on a pyrazole derivative, demonstrating its nonlinear optical activity due to a small energy gap between the frontier molecular orbitals (Tamer, Dege, Avcı, Atalay, Özer İlhan, & Çadir, 2015).

Molecular Docking and Quantum Chemical Calculations

Quantum chemical calculations and molecular docking studies have been employed to understand the interaction and stability of pyrazole derivatives at the molecular level. Viji et al. (2020) performed DFT calculations and molecular docking to investigate the molecular structure and potential biological effects of a pyrazole derivative, providing insights into its electronic structure and interaction with biological targets (Viji, Balachandran, Babiyana, Narayana, & Saliyan, 2020).

Potential for Nonlinear Optical Materials

The optical nonlinearity of pyrazole derivatives has been a subject of interest due to their potential applications in optical limiting and other photonic technologies. Chandrakantha et al. (2013) synthesized a series of N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates and evaluated their nonlinear optical properties, identifying certain derivatives as promising candidates for optical limiting applications (Chandrakantha, Isloor, Sridharan, Philip, Shetty, & Padaki, 2013).